Cas no 1601-69-0 (4-Methyl-2-nitrophenyl cyanate)

• Product name: 4-Methyl-2-nitrophenyl cyanate
• CAS No: 1601-69-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 2780160
• PubChem ID: 71350925

4-Methyl-2-nitrophenyl cyanate Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitrophenyl cyanate
• 1601-69-0
• Cyanic acid, 4-methyl-2-nitrophenyl ester
• DTXSID40776696

• Inchi： InChI=1S/C8H6N2O3/c1-6-2-3-8(13-5-9)7(4-6)10(11)12/h2-4H,1H3
• InChI Key： OAJAZGMJSWBQFL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 178.03784206Da
• Monoisotopic Mass: 178.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų
• XLogP3: 2.2